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Compound of Interest

Compound Name:
2-n-(4-Aminobutyl)-amino-5-

bromopyridine

Cat. No.: B173213 Get Quote

In the landscape of medicinal chemistry and pharmaceutical development, the synthesis of

novel therapeutic agents is heavily reliant on the availability of versatile chemical intermediates.

Among these, 2-Amino-5-bromopyridine (CAS No. 1072-97-5) has emerged as a particularly

valuable building block.[1][2] Its structure, which features a pyridine ring functionalized with

both a nucleophilic amino group and a reactive bromine atom, offers a powerful platform for

constructing complex molecular architectures.[1][3] This guide provides a comprehensive

overview of 2-Amino-5-bromopyridine, including its physicochemical properties, synthesis

protocols, and its critical role in the development of cutting-edge therapeutics. While this

document focuses on the foundational intermediate, it is worth noting that its derivatives, such

as 2-n-(4-Aminobutyl)-amino-5-bromopyridine (CAS No. 199522-78-6), represent further

elaborations of this core structure for specific therapeutic applications.[4]

Physicochemical Properties and Characterization
A thorough understanding of the physicochemical properties of 2-Amino-5-bromopyridine is

essential for its effective use in synthesis, ensuring quality control, and meeting regulatory

standards.
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Property Value Source

CAS Number 1072-97-5 [2][5][6][7]

Molecular Formula C₅H₅BrN₂ [6]

Molecular Weight 173.01 g/mol [5][6]

IUPAC Name 5-bromopyridin-2-amine [5]

Synonyms
5-Bromo-2-pyridinamine, 5-

Bromo-2-aminopyridine
[6][8]

Physical and Chemical Data
Property Value Source

Appearance
White to light yellow crystalline

powder
[9]

Melting Point 133-138 °C [8]

Solubility

Soluble in methanol,

chloroform, ethyl acetate.

Slightly soluble in water.

[7][8][10]

Purity
Often available at ≥97-99% for

pharmaceutical applications
[1][2]

Synthesis of 2-Amino-5-bromopyridine: A Protocol
Deep Dive
The synthesis of 2-Amino-5-bromopyridine is a critical process, with various methods

developed to optimize yield, purity, and scalability. A common and effective approach involves

the direct bromination of 2-aminopyridine.
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Caption: A generalized workflow for the synthesis of 2-Amino-5-bromopyridine.
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Detailed Experimental Protocol
This protocol is adapted from a method utilizing phenyltrimethylammonium tribromide, which

offers milder reaction conditions compared to elemental bromine.[11]

Reaction Setup: In a 1L three-necked flask equipped with a mechanical stirrer, thermometer,

and condenser, add 9.4g (0.1 mol) of 2-aminopyridine and 300ml of a suitable solvent such

as dichloromethane or chloroform.[11]

Reagent Addition: To the stirred solution, add 37.6g (0.1 mol) of phenyltrimethylammonium

tribromide.[11]

Reaction: Stir the mixture at a controlled temperature of 25-30°C for approximately 2 hours.

[11] The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, wash the mixture with 40ml of a saturated sodium

chloride solution. Allow the layers to separate; the aqueous phase will be the upper layer and

the organic phase the lower layer.[11]

Isolation: Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purification: The crude product can be further purified by crystallization from a suitable

solvent like toluene to yield pure 2-Amino-5-bromopyridine.[12]

Characterization: The structure and purity of the final product should be confirmed using

analytical techniques such as Infrared (IR) and ¹H Nuclear Magnetic Resonance (¹H NMR)

spectroscopy.[13]

Applications in Drug Discovery and Medicinal
Chemistry
The true value of 2-Amino-5-bromopyridine lies in its synthetic versatility, which has been

exploited to create a wide range of biologically active molecules.[3] The strategic placement of

the amino and bromo groups allows for sequential or orthogonal functionalization.
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Caption: Synthetic utility of 2-Amino-5-bromopyridine in drug development.

Kinase Inhibitors: The pyridine scaffold is a key component in many kinase inhibitors. 2-

Amino-5-bromopyridine is a crucial intermediate in the synthesis of inhibitors for targets like

PI3 Kinase and VEGFR-2, which are pivotal in cancer cell signaling pathways.[10][14]

CNS Agents: This intermediate is used to develop selective dopamine D₃ receptor agonists,

which have potential applications in treating neurological and psychiatric disorders.[10][14]

Anti-inflammatory and Autoimmune Disease Therapeutics: The versatility of the compound

allows for its incorporation into novel molecular structures aimed at treating autoimmune and

inflammatory conditions.[1][10][14]

The bromine atom is particularly useful as it provides a handle for palladium-catalyzed cross-

coupling reactions, such as the Suzuki or Buchwald-Hartwig couplings.[1] This enables the

introduction of diverse aryl and heteroaryl groups, allowing for extensive exploration of the

structure-activity relationship (SAR) of a lead compound.[3] Simultaneously, the amino group

can be used to build fused heterocyclic systems, further expanding the chemical space

accessible from this single intermediate.[3]
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As with any laboratory chemical, proper safety precautions must be observed when handling 2-

Amino-5-bromopyridine. It is considered a hazardous substance and can cause skin, eye, and

respiratory irritation.[15] Ingestion may be harmful.[15] It is recommended to handle this

compound in a well-ventilated fume hood while wearing appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.[15]

Conclusion
2-Amino-5-bromopyridine is more than just a chemical intermediate; it is a strategic tool in the

arsenal of medicinal chemists. Its well-defined physicochemical properties, established

synthetic routes, and proven utility in constructing high-value pharmaceutical agents

underscore its importance in the drug discovery pipeline.[1][2] The continued exploration of

derivatives built upon this versatile scaffold promises to yield the next generation of therapies

for a range of challenging diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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